Cas no 732304-79-9 (1-Propanol,2-[[(4-ethylphenyl)methyl]amino]-2-methyl-)

1-Propanol,2-[[(4-ethylphenyl)methyl]amino]-2-methyl- structure
732304-79-9 structure
Product Name:1-Propanol,2-[[(4-ethylphenyl)methyl]amino]-2-methyl-
CAS No:732304-79-9
MF:C13H21NO
MW:207.311943769455
CID:559354
Update Time:2024-03-05

1-Propanol,2-[[(4-ethylphenyl)methyl]amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,2-[[(4-ethylphenyl)methyl]amino]-2-methyl-
    • 1-Propanol,2-[[(4-ethylphenyl)methyl]amino]-2-methyl-(9CI)
    • 2-[(4-Ethylbenzyl)amino]-2-methyl-1-propanol
    • 1-Propanol, 2-[[(4-ethylphenyl)methyl]amino]-2-methyl-
    • Inchi: 1S/C13H21NO/c1-4-11-5-7-12(8-6-11)9-14-13(2,3)10-15/h5-8,14-15H,4,9-10H2,1-3H3
    • InChI Key: RZFGKFLGMABZSR-UHFFFAOYSA-N
    • SMILES: C(O)C(NCC1=CC=C(CC)C=C1)(C)C

Computed Properties

  • Exact Mass: 207.162
  • Monoisotopic Mass: 207.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 0.982±0.06 g/cm3(Predicted)
  • Boiling Point: 333.2±22.0 °C(Predicted)
  • PSA: 32.26000
  • LogP: 2.50040
  • pka: 15.57±0.10(Predicted)
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